N-(9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide
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Overview
Description
N-(9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide , also known as TXAM , is a chemical compound with an intriguing molecular structure. It combines a thioxanthene moiety with a thiophene carboxamide group. The compound exhibits interesting photophysical and photochemical properties, making it a subject of scientific investigation .
Molecular Structure Analysis
The molecular structure of TXAM consists of a fused thioxanthene ring system (9-oxo-9H-thioxanthen-2-yl) linked to a thiophene carboxamide group. The arrangement of atoms and functional groups significantly influences its properties, including its photoinitiating capabilities .
Chemical Reactions Analysis
Furthermore, when combined with an iodonium salt (Iod), TXAM enables deep-layer photopolymerization, leading to photo-cured interpenetrating network (IPN) materials .
Physical And Chemical Properties Analysis
Scientific Research Applications
Multifunctional Photoinitiator for Photopolymerization
This compound has been studied as a multifunctional photoinitiator for photopolymerization . It can initiate free radical polymerization, cationic polymerization, and mixed polymerization under LED exposure . When combined with iodonium salt (Iod), it can initiate deep photopolymerization to obtain photocured IPN materials .
Photosensitizer for Photopolymerization
It has been used as a photosensitizer in photopolymerization processes . The photoinitiation activity of these molecules was verified during photopolymerization processes performed upon exposure to visible LEDs of 420, 455, and 470 nm .
Photoredox Catalyst for Photopolymerization
The compound has been proposed as a strongly reducing metal-free photoredox catalyst in organocatalyzed atom transfer radical polymerization (ATRP) . Thioxanthone derivatives (with alkyl halide) efficiently activate the ATRP of methyl methacrylate using a visible LED as an irradiation source .
Application in 3D Printing
The performance of the studied compounds in 3D printing applications was also examined . The most important result of this study is the design and possible application of photosensitizers/photocatalysts for photopolymerization processes .
Water-Soluble Polymer for Dual Curing
A novel water-soluble polymer (photoinitiator) has been designed for the effective dual curing of acrylate and methacrylate mixtures . It was synthesized by the aza-Michael addition reaction of poly(amidoamine) with N-(9-oxo-9H-thioxanthen-2-yl)acrylamide (TXAM) .
6. Photophysical/Photochemical, Kinetic, and Migration Stability Study The photophysical/photochemical, kinetic, and migration stability of N-benzyl-N-(9-oxo-9H-thioxanthen-2-yl)acrylamide (TXNBA) were studied . This compound was designed and synthesized as a single-component polymerizable photoinitiator (PI) .
Mechanism of Action
properties
IUPAC Name |
N-(9-oxothioxanthen-2-yl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11NO2S2/c20-17-12-4-1-2-5-14(12)23-15-8-7-11(10-13(15)17)19-18(21)16-6-3-9-22-16/h1-10H,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZSBNBCCZPKIOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C3=C(S2)C=CC(=C3)NC(=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(9-oxo-9H-thioxanthen-2-yl)thiophene-2-carboxamide |
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